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Abstract
Elastatinal, a microbial-derived tetrapeptide aldehyde, is a potent and well-characterized

inhibitor of elastase enzymes. This document provides a comprehensive overview of the

biochemical properties of Elastatinal, including its mechanism of action, inhibitory specificity

and potency, and relevant experimental protocols. Furthermore, this guide explores the

potential impact of Elastatinal on cellular signaling pathways, offering a theoretical framework

for its broader biological effects. All quantitative data are presented in structured tables for

clarity, and key concepts are visualized through detailed diagrams.

Introduction
Elastases are a class of serine proteases responsible for the degradation of elastin, a key

protein in the extracellular matrix that imparts elasticity to tissues.[1] While essential for tissue

remodeling and immune responses, excessive elastase activity is implicated in the

pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary

disease (COPD), cystic fibrosis, and atherosclerosis.[2] Consequently, the identification and

characterization of potent and specific elastase inhibitors are of significant interest for

therapeutic development.

Elastatinal, originally isolated from Actinomycetes, is a powerful inhibitor of elastase.[3] Its

unique chemical structure, featuring an aldehyde group, is crucial for its inhibitory activity.[3]
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This guide delves into the detailed biochemical characteristics of Elastatinal, providing

researchers and drug development professionals with the foundational knowledge required for

its application in experimental and preclinical studies.

Physicochemical Properties
Elastatinal is a peptide derivative with the following key physicochemical properties:

Property Value Reference

Molecular Formula C₂₁H₃₆N₈O₇ [4]

Molecular Weight 512.56 g/mol [4]

CAS Number 51798-45-9 [4]

Appearance Powder [5]

Solubility Water (20 mg/mL) [5]

Mechanism of Action and Inhibition Kinetics
Elastatinal functions as a potent inhibitor of elastase. While some sources describe it as an

irreversible inhibitor, it is more accurately characterized as a potent, competitive, and slow-

binding inhibitor.[5][6] The aldehyde group of Elastatinal is thought to form a covalent

hemiacetal linkage with the active site serine residue of the elastase, leading to a stable

enzyme-inhibitor complex.

The following diagram illustrates the competitive inhibition mechanism of Elastatinal:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | The Natural Polypeptides as Significant Elastase Inhibitors [frontiersin.org]

2. bio-rad-antibodies.com [bio-rad-antibodies.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1671161?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671161?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00688/full
https://www.bio-rad-antibodies.com/protein/human-elastase-purified-protein-4050-0184.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chem.libretexts.org [chem.libretexts.org]

4. researchgate.net [researchgate.net]

5. OXR1 signaling pathway as a possible mechanism of elastase-induced oxidative damage
in pulmonary cells: the protective role of ellagic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Untitled Document [ucl.ac.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Biochemical
Properties of Elastatinal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671161#biochemical-properties-of-elastatinal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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